Cas no 83054-41-5 (Benzenamine, 3-chloro-4-[(1,6-dibromo-2-naphthalenyl)oxy]-)

• Product Name: Benzenamine, 3-chloro-4-[(1,6-dibromo-2-naphthalenyl)oxy]-
• CAS No: 83054-41-5
• MF: C₁₆H₁₀Br₂ClNO
• MW: 427.517701625824
• CID: 678597
• PubChem ID: 13246018
• Update Time: 2025-04-19

Benzenamine, 3-chloro-4-[(1,6-dibromo-2-naphthalenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-[(1,6-dibromo-2-naphthalenyl)oxy]-
• 3-chloro-4-(1,6-dibromonaphthalen-2-yl)oxyaniline
• SCHEMBL10962950
• 3-Chloro-4-[(1,6-dibromonaphthalen-2-yl)oxy]aniline
• DTXSID60531704
• 83054-41-5

• Inchi： 1S/C16H10Br2ClNO/c17-10-2-4-12-9(7-10)1-5-15(16(12)18)21-14-6-3-11(20)8-13(14)19/h1-8H,20H2
• InChI Key： YVPTZWARXMIBDT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C2C=C(C=CC2=1)Br)OC1C=CC(=CC=1Cl)N

Computed Properties

• Exact Mass: 426.87972g/mol
• Monoisotopic Mass: 424.88177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 35.2Ų